4-Bromo-2-fluoro-5-methylbenzenethiol

• Molecular Formula: C7H6BrFS
• Molecular Weight: 221.09 g/mol
• IUPAC Name: 4-bromo-2-fluoro-5-methylbenzenethiol
• InChI: InChI=1S/C7H6BrFS/c1-4-2-7(10)6(9)3-5(4)8/h2-3,10H,1H3
• InChI Key: JRARVLFRFWIHRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)F)S

Description

4-Bromo-2-fluoro-5-methylbenzenethiol is a halogenated aromatic thiol with a bromine atom at position 4, fluorine at position 2, and a methyl group at position 5 on the benzene ring. The thiol (-SH) functional group distinguishes it from other bromo-fluoro-methyl-substituted benzene derivatives, such as aldehydes, carboxylic acids, or phenols (e.g., 4-Bromo-2-fluoro-5-methylbenzaldehyde, 4-Bromo-2-fluoro-5-methylbenzoic acid) . This compound’s reactivity is influenced by the electron-withdrawing effects of bromine and fluorine, which enhance the acidity of the thiol group (typical thiol pKa ~10) and facilitate nucleophilic substitution or metal coordination.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

(a) 4-Bromo-2-fluoro-5-methylbenzaldehyde

• Molecular Formula : C₈H₅BrFOS (vs. C₇H₆BrFS for the thiol).
• Functional Group : Aldehyde (-CHO) instead of thiol (-SH).
• Properties : The aldehyde group increases polarity and reactivity in condensation reactions (e.g., forming Schiff bases). However, it lacks the nucleophilic thiol’s ability to form disulfide bonds or coordinate with metals.
• Applications : Used in organic synthesis for cross-coupling reactions .

(b) 4-Bromo-5-isopropyl-2-methylphenol

• Molecular Formula : C₁₀H₁₃BrO (vs. C₇H₆BrFS).
• Functional Group: Phenol (-OH) instead of thiol (-SH).
• Properties: Phenol’s lower acidity (pKa ~10 vs. thiol’s ~6–8 in polar solvents) reduces nucleophilicity. The isopropyl group enhances steric hindrance, limiting substitution reactions.
• Applications : Antimicrobial agents or polymer stabilizers .

(c) Methyl 5-bromo-4-fluoro-2-methoxybenzoate

• Molecular Formula : C₉H₈BrFO₃.
• Functional Groups : Ester (-COOCH₃) and methoxy (-OCH₃) groups.
• Properties : The electron-donating methoxy group deactivates the ring, reducing electrophilic substitution. The ester group offers stability but limits reactivity compared to thiols.
• Applications : Pharmaceutical intermediates or agrochemicals .

Substituent Position and Electronic Effects

• 4-(Bromomethyl)benzaldehyde : Bromine is on a methyl side chain rather than the ring, altering electronic effects. The aldehyde group directs reactivity toward nucleophilic additions rather than aromatic substitutions .
• 5-Bromo-4-fluoro-2-hydroxybenzoic acid : Hydroxyl and carboxylic acid groups increase acidity (pKa ~2–4) and solubility in polar solvents, contrasting with the thiol’s moderate solubility in organic solvents .

Heterocyclic Analogues

• 4-(4-Bromo-5-methyl-thiophen-2-yl)-benzaldehyde : Incorporates a thiophene ring, which enhances π-conjugation and electronic delocalization. This structural difference makes it suitable for optoelectronic materials, unlike the purely aromatic benzenethiol .
• 2-Bromo-4-methylthiazole-5-carboxylic Acid : Thiazole ring introduces nitrogen and sulfur heteroatoms, enabling hydrogen bonding and metal coordination distinct from benzene-based thiols .

Data Table: Key Properties of Selected Compounds

Compound	Molecular Formula	Functional Groups	Key Reactivity	Applications
4-Bromo-2-fluoro-5-methylbenzenethiol	C₇H₆BrFS	Thiol (-SH)	Nucleophilic substitution, disulfide formation	Pharmaceuticals, ligands
4-Bromo-2-fluoro-5-methylbenzaldehyde	C₈H₅BrFOS	Aldehyde (-CHO)	Condensation, cross-coupling	Organic synthesis
4-Bromo-5-isopropyl-2-methylphenol	C₁₀H₁₃BrO	Phenol (-OH)	Electrophilic substitution	Antimicrobials
Methyl 5-bromo-4-fluoro-2-methoxybenzoate	C₉H₈BrFO₃	Ester (-COOCH₃), Methoxy	Ester hydrolysis, stability	Agrochemicals
2-Bromo-4-methylthiazole-5-carboxylic Acid	C₅H₄BrNO₂S	Carboxylic acid (-COOH)	Metal coordination, hydrogen bonding	Bioactive molecule synthesis

Research Findings and Trends

• Reactivity: Thiol derivatives exhibit higher nucleophilicity than phenol or ester analogues, enabling unique disulfide bond formation .
• Electronic Effects : Fluorine’s strong electron-withdrawing effect in the 2-position directs electrophilic attacks to the 4- or 5-positions in benzenethiol, unlike methoxy or methyl groups .